Cas no 1566586-52-4 (Pseudouridimycin)

Pseudouridimycin structure
Pseudouridimycin structure
Product Name:Pseudouridimycin
CAS No:1566586-52-4
MF:C17H26N8O9
MW:486.436542987823
CID:4738612
PubChem ID:72792467
Update Time:2024-11-05

Pseudouridimycin Chemical and Physical Properties

Names and Identifiers

    • Pseudouridimycin
    • PUM
    • (1s)-1,4-Anhydro-5-[(N-Carbamimidoylglycyl-N~2~-Hydroxy-L-Glutaminyl)amino]-5-Deoxy-1-(2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)-D-Ribitol
    • 2,4(1H,3H)-Pyrimidinedione, 5-(5-((N-(aminoiminomethyl)glycyl-N2-hydroxy-L-glutaminyl)amino)-5-deoxy-beta-D-ribofuranosyl)-
    • AKOS032954115
    • (2S)-2-[[2-(diaminomethylideneamino)acetyl]-hydroxyamino]-N-[[(2R,3S,4R,5S)-5-(2,4-dioxo-1H-pyrimidin-5-yl)-3,4-dihydroxyoxolan-2-yl]methyl]pentanediamide
    • SCHEMBL15593415
    • HY-125650
    • 1566586-52-4
    • CS-0092613
    • CHEBI:199549
    • (1S)-1,4-Anhydro-5-((N-carbamimidoylglycyl-N2-hydroxy-L-glutaminyl)amino)-5-deoxy-1-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-D-ribitol
    • Pseudouridimycin(PUM)?
    • (2S)-2-((2-(diaminomethylideneamino)acetyl)-hydroxyamino)-N-(((2R,3S,4R,5S)-5-(2,4-dioxo-1H-pyrimidin-5-yl)-3,4-dihydroxyoxolan-2-yl)methyl)pentanediamide
    • (2S)-2-(2-Carbamimidamido-N-hydroxyacetamido)-N-(((2R,3S,4R,5S)-5-(2,4-dihydroxypyrimidin-5-yl)-3,4-dihydroxyoxolan-2-yl)methyl)pentanediimidate
    • (2S)-2-(2-Carbamimidamido-N-hydroxyacetamido)-N-{[(2R,3S,4R,5S)-5-(2,4-dihydroxypyrimidin-5-yl)-3,4-dihydroxyoxolan-2-yl]methyl}pentanediimidate
    • GLXC-27163
    • DA-57195
    • G17068
    • Pseudouridimycin (PUM)
    • Inchi: 1S/C17H26N8O9/c18-9(26)2-1-7(25(33)10(27)5-22-16(19)20)15(31)21-4-8-11(28)12(29)13(34-8)6-3-23-17(32)24-14(6)30/h3,7-8,11-13,28-29,33H,1-2,4-5H2,(H2,18,26)(H,21,31)(H4,19,20,22)(H2,23,24,30,32)/t7-,8+,11+,12+,13-/m0/s1
    • InChI Key: XDEYHXABZOKKDZ-YFKLLHAASA-N
    • SMILES: O1[C@@H](C2=CNC(NC2=O)=O)[C@@H]([C@@H]([C@H]1CNC([C@H](CCC(N)=O)N(C(C/N=C(\N)/N)=O)O)=O)O)O

Computed Properties

  • Exact Mass: 486.18227444g/mol
  • Monoisotopic Mass: 486.18227444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 903
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 285
  • XLogP3: -5.9

Pseudouridimycin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
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ChemScence
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